![molecular formula C21H26N2O2 B6494856 4-methyl-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide CAS No. 899744-86-6](/img/structure/B6494856.png)
4-methyl-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide
Description
4-methyl-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide (4-MNA) is a synthetic molecule that has been widely studied for its potential applications in the scientific research field. It is a unique molecule that has been found to have a wide range of biochemical and physiological effects. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-MNA.
Scientific Research Applications
Pharmaceutical Development
F2880-0499 has shown potential in pharmaceutical research, particularly as a lead compound for developing new drugs. Its unique structure allows it to interact with various biological targets, making it a candidate for treating conditions such as chronic pain, inflammation, and certain neurological disorders .
Cancer Research
In oncology, F2880-0499 is being investigated for its anti-cancer properties. Studies suggest that it can inhibit the growth of certain cancer cells by interfering with specific signaling pathways. This makes it a promising compound for developing targeted cancer therapies .
Neuroprotective Agents
Research indicates that F2880-0499 may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. Its ability to modulate neurotransmitter systems and protect neuronal cells from oxidative stress is of particular interest .
Biochemical Research
Finally, F2880-0499 is used in biochemical research to study its interactions with various enzymes and receptors. This helps in understanding its mechanism of action and potential therapeutic applications. Its role as a biochemical tool can aid in the discovery of new drug targets and the development of novel therapeutic strategies.
ECHA Substance Information ChemSpider NIST Chemistry WebBook
properties
IUPAC Name |
4-methyl-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-16-3-7-18(8-4-16)20(23-11-13-25-14-12-23)15-22-21(24)19-9-5-17(2)6-10-19/h3-10,20H,11-15H2,1-2H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZOFQWYEOQRCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)C)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(2-morpholino-2-(p-tolyl)ethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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